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Compound of Interest

Compound Name: Ethyl cyanoformate

Cat. No.: B023070

Ethyl Cyanoformate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical, chemical, and
reactive properties of ethyl cyanoformate. The information is curated for professionals in
research, scientific, and drug development fields, offering a centralized resource for key data
and methodologies.

Core Physical and Chemical Properties

Ethyl cyanoformate (CAS No: 623-49-4) is a colorless to pale yellow liquid with a pungent
odor.[1][2] It is a versatile reagent in organic synthesis, primarily utilized for the introduction of
cyano and ethoxycarbonyl groups.[3]

Table 1: General and Physical Properties of Ethyl
Cyanoformate
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Property Value References
Molecular Formula CaHsNO2 [4]

Molecular Weight 99.09 g/mol [4]
Appearance Clear, colorless liquid [1114]
Density 1.003 g/mL at 25 °C [5]

Boiling Point 115-116 °C [5]

Flash Point 24 °C (75.2 °F) - closed cup [6]

Refractive Index (n20/D)

1.381

[5]

Solubility

Miscible with chloroform and
methanol. Limited solubility in

water.

[7]

Table 2: Spectroscopic Data for Ethyl Cyanoformate

Spectroscopic Data

Key Features

References

1H NMR (300 MHz, CDClIs)

0 4.41 (q, J=7.2 Hz, 2H), 1.39
(t, J=7.2 Hz, 3H)

[8]

13C NMR

Data not explicitly found in a
consolidated source, but
expected peaks would
correspond to the ethyl and

cyanoformate groups.

Infrared (IR) Spectroscopy

Characteristic peaks around
2250 cm~1 (C=N stretch) and

1750-1760 cm~1 (C=0 stretch).

[110]

Mass Spectrometry (GC-MS)

Molecular ion peak (M*) at m/z
99. Major fragments observed
at m/z 54, 29, and 28.

[4111]

Chemical Reactivity and Applications
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Ethyl cyanoformate is a reactive compound primarily used in organic synthesis.[6] Its
reactivity is centered around the electrophilic carbonyl carbon and the cyano group.

Key Reactions:

o Cyanation Agent: It serves as a source of the cyanide ion for the cyanation of various
substrates, including activated olefins and carbonyl compounds.[12]

» Nucleophilic Attack: The carbonyl group is susceptible to nucleophilic attack.[13]

o Cycloaddition Reactions: It can act as a dipolarophile in [3+2] cycloaddition reactions with
cycloimmonium salts to synthesize imidazo[1,2-a]pyridines.[3] Depending on the substrate, it
can also act as a cyano or ethoxycarbonyl donor.

» Reaction with Amines: Acid-catalyzed reactions with aromatic amines can yield N-substituted
amidinoformic acids or ethyl 4-quinazolone-2-carboxylates.

The versatility of ethyl cyanoformate makes it a valuable building block in the synthesis of
pharmaceuticals and agrochemicals.[6]

Experimental Protocols
Synthesis of Ethyl Cyanoformate

A common method for the synthesis of ethyl cyanoformate involves the reaction of ethyl
chloroformate with a cyanide source. The following is a generalized protocol based on patented
procedures.

Materials:

Ethyl chloroformate

Trimethylsilyl nitrile (or other suitable cyanide source like methyltricyanosilane)

Catalyst: 1,4-diazabicyclo[2.2.2]octane (DABCO)

Dry, inert reaction vessel

Nitrogen atmosphere apparatus
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« Distillation apparatus
Procedure:

o Under a dry nitrogen atmosphere, add ethyl chloroformate and a catalytic amount of 1,4-
diazabicyclo[2.2.2]octane to a dry reaction vessel.[9]

o Cool the stirred mixture to approximately 20°C using a water bath.[9]

o Add trimethylsilyl nitrile dropwise over approximately 1 hour, maintaining the temperature
between 20-30°C.[9]

 Allow the reaction to proceed to completion (typically 2-3 hours).[14]

« |solate the crude ethyl cyanoformate by removing the trimethylsilyl chloride by-product via
distillation under reduced pressure.[9]

» Purify the ethyl cyanoformate by fractional distillation under reduced pressure.[10][15]

Purification

The primary method for purifying ethyl cyanoformate is distillation under reduced pressure to
prevent decomposition.[10][15]

Analysis by GC-MS

While a specific, detailed protocol for the analysis of ethyl cyanoformate was not found, a
general gas chromatography-mass spectrometry (GC-MS) method can be adapted for purity
assessment and identification.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS).

e Anon-polar capillary column (e.g., DB-5MS or equivalent) is suitable for separation.[16]
General Parameters (to be optimized):

e Injector Temperature: 260°C[16]
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o Oven Temperature Program: Start at a low temperature (e.g., 80°C), hold for a few minutes,
then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and hold.
[16]

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[16]

o MS Detector: Scan a mass range appropriate for the expected compound and fragments
(e.g., m/z 30-200).

Visualized Workflow and Reaction Pathway
Synthesis and Purification Workflow
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Workflow for Ethyl Cyanoformate Synthesis and Purification
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Caption: A flowchart illustrating the key stages in the synthesis and purification of ethyl
cyanoformate.
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Caption: A diagram showing the primary modes of chemical reactivity for ethyl cyanoformate.

Safety and Handling

Ethyl cyanoformate is a flammable liquid and vapor.[1] It is toxic if swallowed, in contact with
skin, or if inhaled.[17] It may cause irritation to the eyes, skin, and respiratory tract.[1] The
compound is also moisture-sensitive and may decompose upon exposure to moist air or water.

[1]

Precautionary Measures:
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» Handle in a well-ventilated area, preferably in a fume hood.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[17]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]
[17]

e Ground and bond containers when transferring material to prevent static discharge.[1]

In case of exposure, immediate medical attention is advised. For spills, use a non-combustible
absorbent material and dispose of it as hazardous waste.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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